Cas no 1848244-17-6 (7-bromopyrazino[1,2-a]pyrimidin-4-one)

• Product Name: 7-bromopyrazino[1,2-a]pyrimidin-4-one
• CAS No: 1848244-17-6
• MF: C₇H₄BrN₃O
• MW: 226.030159950256
• CID: 5058431
• PubChem ID: 118617164
• Update Time: 2026-02-28

7-bromopyrazino[1,2-a]pyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 7-Bromo-4H-pyrazino[1,2-a]pyrimidin-4-one
• BrC=1N=CC=2N(C(C=CN=2)=O)C=1
• 7-bromopyrazino[1,2-a]pyrimidin-4-one

• Inchi： 1S/C7H4BrN3O/c8-5-4-11-6(3-10-5)9-2-1-7(11)12/h1-4H
• InChI Key： QSSUOEYUTDIFJA-UHFFFAOYSA-N
• SMILES： BrC1=CN2C(C=CN=C2C=N1)=O

Computed Properties

• Exact Mass: 224.95377g/mol
• Monoisotopic Mass: 224.95377g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 354
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 45

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidones
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidones

Additional information on 7-bromopyrazino[1,2-a]pyrimidin-4-one

Comprehensive Overview of 7-Bromopyrazino[1,2-a]pyrimidin-4-one (CAS No. 1848244-17-6): Properties, Applications, and Research Insights

7-Bromopyrazino[1,2-a]pyrimidin-4-one (CAS No. 1848244-17-6) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and versatile reactivity. The compound belongs to the pyrazino[1,2-a]pyrimidin-4-one family, a class of nitrogen-containing heterocycles known for their broad biological activities. With the increasing demand for novel drug scaffolds and functional materials, this brominated derivative has emerged as a key intermediate in medicinal chemistry and material science.

The molecular structure of 7-bromopyrazino[1,2-a]pyrimidin-4-one incorporates a bromine substituent at the 7-position, which enhances its utility in cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig reactions. This reactivity makes it a valuable building block for constructing complex molecules, particularly in the synthesis of kinase inhibitors and antimicrobial agents. Researchers have explored its potential in targeting cancer pathways, neurodegenerative diseases, and infectious diseases, aligning with current trends in precision medicine and targeted therapy.

In recent years, the compound has been investigated for its role in drug discovery and high-throughput screening. Its pyrazine-pyrimidine hybrid core is structurally analogous to purine bases, enabling interactions with biological targets like enzymes and receptors. This property has led to its inclusion in libraries for fragment-based drug design (FBDD), a cutting-edge approach to accelerate hit identification. Additionally, its photophysical properties have sparked interest in optoelectronic applications, such as organic light-emitting diodes (OLEDs) and sensors.

From a synthetic perspective, CAS No. 1848244-17-6 is often prepared via bromination of the parent pyrazino[1,2-a]pyrimidin-4-one framework using reagents like N-bromosuccinimide (NBS). The process is optimized for high yield and purity, critical for pharmaceutical applications. Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are routinely employed to characterize the compound, ensuring compliance with regulatory standards like ICH guidelines.

Environmental and safety considerations are also paramount in handling 7-bromopyrazino[1,2-a]pyrimidin-4-one. While not classified as hazardous under GHS, proper laboratory practices—including the use of personal protective equipment (PPE) and fume hoods—are recommended. The compound’s stability under various conditions (e.g., temperature, pH) has been studied to facilitate storage and transportation, addressing common queries from industrial users.

Looking ahead, the demand for CAS 1848244-17-6 is expected to rise, driven by its applications in bioconjugation and proteolysis-targeting chimeras (PROTACs), two rapidly growing fields in biotechnology. Its compatibility with click chemistry further expands its utility in bioconjugate vaccines and diagnostic probes. As researchers continue to explore its potential, this compound is poised to play a pivotal role in advancing green chemistry and sustainable synthesis methodologies.

In summary, 7-bromopyrazino[1,2-a]pyrimidin-4-one (CAS No. 1848244-17-6) represents a multifaceted tool for modern chemistry. Its integration into drug development pipelines and material science underscores its importance in addressing global health and technological challenges. For suppliers and researchers, understanding its properties and applications is essential to leveraging its full potential in innovation-driven industries.